Cas no 1706498-64-7 ((2E)-3-(furan-2-yl)-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethylprop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethylprop-2-enamide
• CAS No: 1706498-64-7
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 6426368
• PubChem ID: 90582137
• Update Time: 2024-01-12

(2E)-3-(furan-2-yl)-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethylprop-2-enamide
• 1706498-64-7
• (2E)-3-(furan-2-yl)-N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]prop-2-enamide
• AKOS024874623
• F6414-2543
• (E)-3-(furan-2-yl)-N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]prop-2-enamide
• (E)-3-(furan-2-yl)-N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)acrylamide

• Inchi： 1S/C18H20N2O3/c1-20-9-8-13-11-14(4-6-16(13)20)17(21)12-19-18(22)7-5-15-3-2-10-23-15/h2-7,10-11,17,21H,8-9,12H2,1H3,(H,19,22)/b7-5+
• InChI Key： QIFQMVDONUKJCJ-FNORWQNLSA-N
• SMILES： OC(CNC(/C=C/C1=CC=CO1)=O)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 312.14739250g/mol
• Monoisotopic Mass: 312.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives